(5R)-5-ethyloxolan-2-one

• Molecular Formula: C6H10O2
• Molecular Weight: 114.14 g/mol
• IUPAC Name: (5R)-5-ethyloxolan-2-one
• InChI: InChI=1S/C6H10O2/c1-2-5-3-4-6(7)8-5/h5H,2-4H2,1H3/t5-/m1/s1
• InChI Key: JBFHTYHTHYHCDJ-RXMQYKEDSA-N
• SMILES: CCC1CCC(=O)O1
• Isomeric SMILES: CC[C@@H]1CCC(=O)O1
• Pictograms: Irritant

Description

(5R)-5-ethyloxolan-2-one, also known as γ-hexalactone, is a cyclic ester (lactone) with a five-membered oxolane ring substituted by an ethyl group at the 5-position. This compound is a key contributor to the aroma profiles of peaches and fermented rice products, imparting sweet, coconut-like notes . It is biosynthesized via the β-oxidation pathway of fatty acids, particularly linoleic and oleic acids, and is enzymatically regulated by microbial activity (e.g., Rhizopus oryzae in fermented rice) . Its enantiomeric purity (R-configuration) is critical for its sensory properties, as stereoisomers often differ in odor intensity and quality .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares (5R)-5-ethyloxolan-2-one with analogous lactones and related compounds in terms of structure, odor, sources, and biosynthetic pathways:

Compound Name	Structure	Odor Profile	Source	Biosynthetic Pathway	Key Distinctions
(5R)-5-ethyloxolan-2-one	5-ethyl γ-lactone	Sweet, coconut	Peaches, fermented rice	β-oxidation of C18 fatty acids (e.g., linoleic acid)	Unique R-configuration; microbial-specific production in fermented rice
5-octyloxolan-2-one (γ-dodecalactone)	5-octyl γ-lactone	Creamy, fruity	Dairy, tropical fruits	β-oxidation of longer-chain fatty acids (e.g., palmitic acid)	Larger alkyl chain reduces volatility; higher odor threshold
5-(1-hydroxyethyl)oxolan-2-one	Hydroxyethyl substituent	Undocumented	Synthetic/plant derivatives	Microbial hydroxylation of ethyl precursors	Polar hydroxy group alters solubility and aroma
5-[(E)-hex-3-enyl]oxolan-2-one	Unsaturated side chain	Green, fruity	Plants (e.g., passionfruit)	Lipoxygenase (LOX) pathway derivatives	Unsaturation introduces grassy notes; lower thermal stability
5-(3,3-dichloroprop-2-enyl)-5-methyloxolan-2-one	Dichlorinated substituent	Industrial (non-aromatic)	Synthetic agrochemicals	Halogenation of lactone precursors	Chlorination increases molecular weight and toxicity

Key Research Findings

Aroma Contribution in Peaches :

• (5R)-5-ethyloxolan-2-one is a critical geographical marker for peaches, with concentrations significantly higher in Hebei (HB) compared to Beijing (BJ) and Shandong (SD) .
• Its odor activity value (OAV > 1) and stability (σ = 0.58 for 'sweet' odor) make it a reliable indicator for sensory evaluation and origin traceability .

Microbial-Specific Production :

• In fermented rice, (5R)-5-ethyloxolan-2-one is uniquely linked to Rhizopus oryzae due to its enzymatic capacity for lactonization, unlike Saccharomyces cerevisiae, which produces esters and ketones .

Structural-Activity Relationships: Chain Length: Shorter alkyl chains (e.g., ethyl) enhance volatility and fruity notes, while longer chains (e.g., octyl) contribute to creamy, heavier aromas . Substituent Effects: Unsaturated or hydroxylated side chains introduce green or floral nuances but reduce thermal stability .

Sensory Synergy: In peaches, (5R)-5-ethyloxolan-2-one synergizes with esters (e.g., [(Z)-hex-3-enyl] acetate) to amplify 'sweet' and 'fruity' profiles, whereas aldehydes like (E)-hex-2-enal add 'grassy' notes .